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Compound of Interest
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Cat. No.: B092646 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
5-Ethyl-2-nonanol, a branched-chain secondary alcohol, serves as a crucial chemical

intermediate in the synthesis of a variety of commercially significant compounds. Its unique

molecular structure, featuring a hydroxyl group at the second position and an ethyl branch at

the fifth position of a nonane backbone, imparts specific chemical reactivity and physical

properties that make it a valuable building block in the production of surfactants, insect

pheromones, and potentially in the development of novel agrochemicals and pharmaceuticals.

This technical guide provides a comprehensive overview of the synthesis, properties, and key

applications of 5-Ethyl-2-nonanol, with a focus on detailed experimental protocols and

quantitative data to support research and development endeavors.

Physicochemical Properties
Understanding the fundamental physicochemical properties of 5-Ethyl-2-nonanol is essential

for its effective use as a chemical intermediate. These properties influence its behavior in

chemical reactions, its solubility in various solvents, and its handling and storage requirements.
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Property Value Reference

Molecular Formula C₁₁H₂₄O [1][2]

Molecular Weight 172.31 g/mol [1][3]

CAS Number 103-08-2 [1][2]

IUPAC Name 5-ethylnonan-2-ol [1]

Appearance Colorless liquid [3]

Boiling Point 223-225 °C [3]

Density 0.826 - 0.845 g/cm³ [3]

LogP (Octanol/Water) 4.2 [4]

Water Solubility Low [4]

Synthesis of 5-Ethyl-2-nonanol
Several synthetic routes have been established for the production of 5-Ethyl-2-nonanol. The

choice of method often depends on factors such as the desired purity, yield, and the availability

of starting materials. The two primary methods are the reduction of 5-ethyl-2-nonanone and the

alkylation of 2-nonanol.

Comparison of Synthesis Methods
Synthesis
Method

Starting
Material

Reagents/Cata
lyst

Typical Yield Reference

Reduction of

Ketone

5-Ethyl-2-

nonanone

Sodium

Borohydride

(NaBH₄) or Pd/C

>70% [3]

Alkylation of

Alcohol
2-Nonanol Ethyl bromide 45-55% [3]

Experimental Protocols
1. Synthesis via Reduction of 5-Ethyl-2-nonanone
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This method offers high regioselectivity and good yields.[3]

Materials:

5-Ethyl-2-nonanone

Sodium borohydride (NaBH₄)

Methanol

Diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask, dissolve 5-ethyl-2-nonanone in methanol.

Cool the solution in an ice bath.

Slowly add sodium borohydride to the stirred solution.

After the addition is complete, continue stirring at room temperature for 1 hour.

Quench the reaction by the slow addition of a saturated aqueous ammonium chloride

solution.

Extract the product with diethyl ether.

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and

filter.

Remove the solvent under reduced pressure to obtain 5-Ethyl-2-nonanol.

2. Synthesis via Alkylation of 2-Nonanol

This is a classical approach for the formation of the carbon-carbon bond at the 5-position.[3]
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Materials:

2-Nonanol

Sodium hydride (NaH)

Anhydrous tetrahydrofuran (THF)

Ethyl bromide

Water

Diethyl ether

Anhydrous magnesium sulfate

Procedure:

In a flame-dried, three-necked flask under an inert atmosphere, suspend sodium hydride

in anhydrous THF.

Add 2-nonanol dropwise to the suspension at 0 °C.

Allow the mixture to warm to room temperature and stir until the evolution of hydrogen gas

ceases.

Cool the resulting alkoxide solution to 0 °C and add ethyl bromide dropwise.

After the addition, allow the reaction mixture to stir at room temperature overnight.

Carefully quench the reaction with water.

Extract the product with diethyl ether.

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and

filter.

Remove the solvent under reduced pressure and purify the crude product by fractional

distillation to yield 5-Ethyl-2-nonanol.
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Role as a Chemical Intermediate
The branched structure and the presence of a reactive hydroxyl group make 5-Ethyl-2-
nonanol a versatile intermediate in organic synthesis.

Precursor for Nonionic Surfactants
5-Ethyl-2-nonanol can be used as a hydrophobic starting material for the synthesis of nonionic

surfactants. The hydroxyl group can be ethoxylated or propoxylated to introduce a hydrophilic

polyether chain, resulting in an amphiphilic molecule with surface-active properties.

Experimental Workflow: Synthesis of a 5-Ethyl-2-nonanol-based Nonionic Surfactant

5-Ethyl-2-nonanol Deprotonation
(e.g., with KOH)

Base
5-Ethyl-2-nonoxide

Ethoxylation

Ethylene Oxide

Nonionic Surfactant

Click to download full resolution via product page

Caption: General workflow for the synthesis of a nonionic surfactant from 5-Ethyl-2-nonanol.

Experimental Protocol: Synthesis of a 5-Ethyl-2-nonanol Ethoxylate

Materials:

5-Ethyl-2-nonanol

Potassium hydroxide (catalyst)

Ethylene oxide

Procedure:

Charge a high-pressure reactor with 5-Ethyl-2-nonanol and potassium hydroxide.
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Heat the mixture under vacuum to remove any traces of water.

Pressurize the reactor with nitrogen and then introduce a calculated amount of ethylene

oxide at a controlled temperature and pressure.

Maintain the reaction mixture at the desired temperature until the pressure stabilizes,

indicating the consumption of ethylene oxide.

Cool the reactor and neutralize the catalyst.

The resulting product is a 5-Ethyl-2-nonanol ethoxylate, a nonionic surfactant.

Intermediate in Insect Pheromone Synthesis
The specific stereochemistry of 5-Ethyl-2-nonanol can be exploited in the synthesis of certain

insect pheromones. Chiral alcohols are valuable building blocks for the asymmetric synthesis of

complex natural products. While specific examples directly utilizing 5-Ethyl-2-nonanol are not

abundant in readily available literature, its structural motifs are relevant to pheromone

chemistry. The synthesis of insect pheromones often involves the coupling of chiral fragments

to achieve the desired stereoisomer with high purity.[5][6]

Logical Relationship: Role in Chiral Pheromone Synthesis
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Chiral 5-Ethyl-2-nonanol

Functional Group Transformation
(e.g., Oxidation, Halogenation)

Chiral Intermediate

Coupling Reaction
(e.g., Grignard, Wittig)

Pheromone Precursor

Final Modification Steps

Target Insect Pheromone

Click to download full resolution via product page

Caption: Logical steps for utilizing chiral 5-Ethyl-2-nonanol in pheromone synthesis.

Potential Applications in Drug Development and
Agrochemicals
While specific, commercialized examples are not widely documented, the structural features of

5-Ethyl-2-nonanol make it a candidate for exploration in drug discovery and agrochemical

research. The branched alkyl chain can enhance lipid solubility, which is a crucial factor for the
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bioavailability of drug molecules and the efficacy of pesticides. The secondary alcohol provides

a handle for further chemical modifications to introduce pharmacophores or other desired

functional groups.

Conclusion
5-Ethyl-2-nonanol is a valuable and versatile chemical intermediate with established

applications in the production of surfactants and potential utility in the synthesis of complex

molecules such as insect pheromones. The synthetic routes to this alcohol are well-defined,

with the reduction of the corresponding ketone offering a high-yield pathway. For researchers

and professionals in drug development and agrochemical synthesis, the unique branched

structure of 5-Ethyl-2-nonanol presents an opportunity to design and create novel molecules

with tailored properties. Further exploration of its applications in these fields is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Ethyl-2-nonanol | C11H24O | CID 7634 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 2-Nonanol, 5-ethyl- [webbook.nist.gov]

3. Buy 5-Ethyl-2-nonanol | 103-08-2 [smolecule.com]

4. 2-Nonanol, 5-ethyl- (CAS 103-08-2) - Chemical & Physical Properties by Cheméo
[chemeo.com]

5. asianpubs.org [asianpubs.org]

6. Recent advances in the synthesis of insect pheromones: an overview from 2013 to 2022 -
Natural Product Reports (RSC Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [5-Ethyl-2-nonanol: A Versatile Chemical Intermediate in
Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092646#role-of-5-ethyl-2-nonanol-as-a-chemical-
intermediate]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b092646?utm_src=pdf-body
https://www.benchchem.com/product/b092646?utm_src=pdf-body
https://www.benchchem.com/product/b092646?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-2-nonanol
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C11H24O/c1-4-6-7-11(5-2)9-8-10(3)12/h10-12H,4-9H2,1-3H3
https://www.smolecule.com/products/s1513154
https://www.chemeo.com/cid/51-468-6/2-Nonanol-5-ethyl
https://www.chemeo.com/cid/51-468-6/2-Nonanol-5-ethyl
https://asianpubs.org/index.php/ajchem/article/download/18676/18625
https://pubs.rsc.org/en/content/articlelanding/2023/np/d2np00068g
https://pubs.rsc.org/en/content/articlelanding/2023/np/d2np00068g
https://www.benchchem.com/product/b092646#role-of-5-ethyl-2-nonanol-as-a-chemical-intermediate
https://www.benchchem.com/product/b092646#role-of-5-ethyl-2-nonanol-as-a-chemical-intermediate
https://www.benchchem.com/product/b092646#role-of-5-ethyl-2-nonanol-as-a-chemical-intermediate
https://www.benchchem.com/product/b092646#role-of-5-ethyl-2-nonanol-as-a-chemical-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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